Cas no 951888-92-9 (Ethyl 2-(thiomethyl)benzoylformate)

• Product Name: Ethyl 2-(thiomethyl)benzoylformate
• CAS No: 951888-92-9
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD09801441
• CID: 4722338
• Update Time: 2025-06-09

Ethyl 2-(thiomethyl)benzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(thiomethyl)benzoylformate
• ethyl 2-(thiomethyl)benzoylformate, AldrichCPR

• MDL： MFCD09801441
• Inchi： 1S/C11H12O3S/c1-3-14-11(13)10(12)8-6-4-5-7-9(8)15-2/h4-7H,3H2,1-2H3
• InChI Key： ZHFMXXKGUGBAFU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Topological Polar Surface Area: 68.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 230℃
• Boiling Point: 330.6±25.0 °C at 760 mmHg
• Flash Point: 155.3±11.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-(thiomethyl)benzoylformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)